Cas no 2680522-59-0 (rac-(1R,2S)-2-({1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-({1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid
• CAS No: 2680522-59-0
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5644935
• PubChem ID: 165910993
• Update Time: 2025-07-15

rac-(1R,2S)-2-({1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-({1-[(prop-2-en-1-yloxy)carbonyl]piperidin-2-yl}methyl)cyclopropane-1-carboxylic acid
• EN300-28282751
• 2680522-59-0
• rac-(1R,2S)-2-({1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H21NO4/c1-2-7-19-14(18)15-6-4-3-5-11(15)8-10-9-12(10)13(16)17/h2,10-12H,1,3-9H2,(H,16,17)/t10-,11?,12-/m1/s1
• InChI Key： GCQZTYLTALLPKZ-IGBJHFKCSA-N
• SMILES： OC([C@@H]1C[C@H]1CC1CCCCN1C(=O)OCC=C)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,2S)-2-({1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2S)-2-({1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic Acid (CAS No. 2680522-59-0)

Rac-(1R,2S)-2-({1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid, identified by its CAS number 2680522-59-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the synthesis of novel therapeutic agents. The intricate architecture of this compound includes a cyclopropane ring, a piperidine moiety, and an ester functional group, all of which contribute to its unique chemical properties and reactivity.

The structural complexity of Rac-(1R,2S)-2-({1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid makes it a valuable scaffold for medicinal chemists. The cyclopropane ring, known for its strain and rigidity, can influence the conformational flexibility and binding affinity of the molecule when interacting with biological targets. Additionally, the piperidine ring is a common pharmacophore in many drugs due to its ability to mimic the binding properties of amino acids, thereby facilitating interactions with enzymes and receptors.

In recent years, there has been growing interest in the development of new therapeutic agents that target specific biological pathways. The compound 2680522-59-0 has shown promise in preliminary studies as a potential lead for the development of drugs targeting various diseases. Its unique structural features make it a versatile building block for the synthesis of more complex molecules with tailored biological activities.

One of the key aspects of this compound is its stereochemistry. The (1R,2S) configuration indicates that it is a racemic mixture containing both enantiomers of the molecule. This stereochemical purity is crucial for pharmaceutical applications, as different enantiomers can exhibit distinct biological activities. Research into the enantioselective synthesis and characterization of this compound has been ongoing, with the aim of isolating and studying each enantiomer individually.

The ester functional group present in Rac-(1R,2S)-2-({1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid also plays a significant role in its chemical behavior. Ester groups are commonly found in pharmaceuticals due to their stability and ability to participate in various chemical reactions. In particular, they can undergo hydrolysis or transesterification under specific conditions, allowing for further functionalization and derivatization of the molecule.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for the preparation of complex molecules like 2680522-59-0. Techniques such as asymmetric catalysis and flow chemistry have been particularly useful in achieving high yields and enantioselectivity during the synthesis process. These advancements have not only improved the accessibility of this compound but also opened up new possibilities for its application in drug discovery.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in the development of agrochemicals and other industrial applications where its unique structural features can be leveraged to create novel products with enhanced performance characteristics. Additionally, research into green chemistry principles has prompted investigations into more sustainable synthetic routes for this compound, reducing waste and improving environmental compatibility.

In conclusion, Rac-(1R,2S)-2-({1-(prop-2-en-1-yloxy)carbonylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid (CAS No. 2680522-59-0) is a multifaceted compound with significant potential in various fields. Its complex structure, stereochemical purity, and versatile functional groups make it a valuable tool for medicinal chemists and researchers exploring new applications. As synthetic methods continue to evolve and our understanding of biological targets deepens, compounds like this are poised to play a crucial role in the development of next-generation therapeutic agents.